molecular formula C7H13N3 B1330977 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine CAS No. 423176-38-9

2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine

Cat. No. B1330977
CAS RN: 423176-38-9
M. Wt: 139.2 g/mol
InChI Key: MBQAPXFDQYOMRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine” is a chemical compound with the CAS Number: 423176-38-9 . It has a molecular weight of 139.2 and is a solid at room temperature .


Molecular Structure Analysis

The molecular structure of “2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine” can be represented by the InChI code and key provided . The compound has a molecular formula of C7H13N3 .


Physical And Chemical Properties Analysis

“2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine” is a solid at room temperature . It has a molecular weight of 139.20 g/mol . The compound has one hydrogen bond donor and two hydrogen bond acceptors .

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as “2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine”, have been recognized for their pharmacological effects, including potent antileishmanial and antimalarial activities. A study highlighted the synthesis of hydrazine-coupled pyrazoles and their successful in vitro evaluation against leishmaniasis and malaria, with molecular simulation studies supporting their efficacy .

Molecular Docking and Simulation Studies

These compounds are also valuable in computational biology for molecular docking and simulation studies. The binding affinities of such molecules can be assessed through simulations to predict their potential as bioactive agents in drug discovery processes .

Synthesis of New Heterocycles

Pyrazole derivatives are used as intermediates in the synthesis of new heterocyclic compounds. These serve as building blocks in organic chemistry for developing novel molecules with potential therapeutic applications .

Chemical Catalysis

The pyrazole moiety can act as a catalyst in various chemical reactions due to its unique structural features, facilitating the synthesis of complex molecules .

Biological Assays

Pyrazole compounds are often used in biological assays to measure the activity of enzymes or other biochemical processes. They can serve as substrates or inhibitors in these assays to help understand biological pathways .

Analytical Chemistry

In analytical chemistry, pyrazole derivatives could be used as reagents or indicators due to their chemical reactivity and color-changing properties under certain conditions.

BMC Chemistry - Antileishmanial and Antimalarial Evaluation MDPI - Thiazolo[4,5-b]pyridine Synthesis IntechOpen - Pyrazole Scaffold Applications

properties

IUPAC Name

2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13N3/c1-5-7(3-4-8)6(2)10-9-5/h3-4,8H2,1-2H3,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBQAPXFDQYOMRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1)C)CCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50349512
Record name 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50349512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

139.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

423176-38-9
Record name 2-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50349512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 423176-38-9
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.